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Tetrabutylammonium

Dichlorobromide

Cat. No.: B076075 Get Quote

Tetrabutylammonium Dichlorobromide: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

Tetrabutylammonium Dichlorobromide, a quaternary ammonium salt with applications in

organic synthesis. The information is curated for researchers, scientists, and professionals in

the field of drug development, with a focus on presenting clear, actionable data and

methodologies.

Core Physical and Chemical Properties
Tetrabutylammonium Dichlorobromide is a solid material, appearing as a light yellow to

green powder or crystal.[1] It is characterized by the presence of a tetrabutylammonium cation

and a dichlorobromide anion.

Quantitative Data Summary
The key physical and chemical properties of Tetrabutylammonium Dichlorobromide are

summarized in the table below for easy reference and comparison.
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Property Value Reference(s)

Molecular Formula C₁₆H₃₆BrCl₂N [1][2]

Molecular Weight 393.28 g/mol [1][2]

Appearance
Light yellow to yellow to green

powder/crystal
[1]

Melting Point 62.0 - 66.0 °C

CAS Number 13053-75-3 [1][2]

Purity >97.0% [1]

InChI

InChI=1S/C16H36N.BrCl2/c1-

5-9-13-17(14-10-6-2,15-11-7-

3)16-12-8-4;2-1-3/h5-16H2,1-

4H3;/q+1;-1

[2]

Canonical SMILES
CCCC--INVALID-LINK--

(CCCC)CCCC.[Cl-].[Cl-].[Br]
[2]

Synthesis and Preparation
While a direct, detailed experimental protocol for the synthesis of Tetrabutylammonium
Dichlorobromide is not readily available in the provided search results, a plausible method

can be inferred from the synthesis of the closely related and commercially available

Tetrabutylammonium Bromide (TBAB). The synthesis of TBAB is typically achieved through the

quaternization of tributylamine with 1-bromobutane.

Illustrative Synthesis of the Tetrabutylammonium Cation
The following workflow illustrates the general synthesis of the tetrabutylammonium cation,

which is the first step in preparing Tetrabutylammonium Dichlorobromide.
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General synthesis of the tetrabutylammonium cation.

Proposed Synthesis of Tetrabutylammonium
Dichlorobromide
The formation of the dichlorobromide anion can be achieved by the reaction of a bromide salt

with a chlorinating agent. A potential experimental protocol would involve the following steps:

Dissolution: Dissolve Tetrabutylammonium Bromide in a suitable, inert solvent such as

dichloromethane or chloroform.

Chlorination: Slowly bubble chlorine gas through the solution, or add a stoichiometric amount

of a suitable chlorinating agent (e.g., sulfuryl chloride), while maintaining a low temperature.

Monitoring: Monitor the reaction progress using appropriate analytical techniques, such as

titration or spectroscopy, to ensure the complete formation of the dichlorobromide anion.

Isolation: Once the reaction is complete, the product can be isolated by removing the solvent

under reduced pressure, followed by washing with a non-polar solvent to remove any

unreacted starting materials or byproducts, and then drying under vacuum.

Chemical Reactivity and Applications
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Tetrabutylammonium Dichlorobromide is a useful reagent in organic synthesis, particularly

for the introduction of both bromine and chlorine atoms into a molecule.

Geminal Bromochlorination of α-Diazo Carbonyl
Compounds
A key application of Tetrabutylammonium Dichlorobromide is in the geminal

bromochlorination of α-diazo carbonyl compounds.[2][3] This reaction provides a mild and

efficient method for the synthesis of α-bromo-α-chloro carbonyl compounds.

Experimental Protocol:

A general procedure for this reaction involves the following steps:

To a solution of the α-diazo carbonyl compound (1.0 mmol) in a suitable solvent such as

chloroform (5 mL), add Tetrabutylammonium Dichlorobromide (1.2 mmol).

The reaction is typically carried out at room temperature or slightly elevated temperatures

and can be monitored by thin-layer chromatography (TLC).

Upon completion, the reaction mixture is washed with an aqueous solution of sodium

thiosulfate to remove any unreacted halogenating agent.

The organic layer is then separated, dried over anhydrous sodium sulfate, and concentrated

under reduced pressure.

The crude product can be purified by column chromatography on silica gel.

Reaction Mechanism
The proposed mechanism for the geminal bromochlorination of an α-diazo carbonyl compound

is depicted below. The reaction proceeds through the formation of a diazonium intermediate,

which is then attacked by the dichlorobromide anion.
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Attack by [BrCl₂]⁻

[N(Bu)₄]⁺[BrCl₂]⁻

α-Bromo-α-chloro Carbonyl
(R-CO-CHBrCl)Loss of N₂

N₂

Click to download full resolution via product page

Proposed mechanism for geminal bromochlorination.

Spectral Data
Detailed spectral data for Tetrabutylammonium Dichlorobromide is not extensively reported.

However, the spectral characteristics can be inferred from the data available for the

tetrabutylammonium cation, which is a common component in many quaternary ammonium

salts.

NMR Spectroscopy
¹H NMR: The proton NMR spectrum of the tetrabutylammonium cation typically shows four

distinct signals corresponding to the four different methylene groups and the terminal methyl

group of the butyl chains. The chemical shifts are generally in the range of 0.9-3.4 ppm.

¹³C NMR: The carbon NMR spectrum of the tetrabutylammonium cation will exhibit four

signals for the butyl group carbons, typically in the range of 13-60 ppm.

Infrared (IR) Spectroscopy
The IR spectrum of Tetrabutylammonium Dichlorobromide would be dominated by the

vibrational modes of the tetrabutylammonium cation. Key absorption bands would include C-H

stretching vibrations around 2800-3000 cm⁻¹ and C-H bending vibrations around 1470 cm⁻¹.

The presence of the dichlorobromide anion might introduce weak absorptions in the far-infrared

region.
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UV-Vis Spectroscopy
The tetrabutylammonium cation itself does not have a significant chromophore and is not

expected to show strong absorption in the UV-Vis region. The dichlorobromide anion may

exhibit absorption in the UV region.

Safety and Handling
Tetrabutylammonium Dichlorobromide is classified as a hazardous substance.

Hazard Statements: H315 (Causes skin irritation) and H319 (Causes serious eye irritation).

[2]

Precautionary Statements: It is recommended to handle this compound in a well-ventilated

fume hood, wearing appropriate personal protective equipment (PPE), including gloves,

safety glasses, and a lab coat. Avoid inhalation of dust and contact with skin and eyes.

Conclusion
Tetrabutylammonium Dichlorobromide is a valuable reagent for specialized applications in

organic synthesis, offering a convenient method for geminal bromochlorination. While detailed

spectroscopic and synthesis data for this specific compound are limited, its properties can be

reasonably extrapolated from related tetrabutylammonium salts. Researchers and drug

development professionals should handle this compound with appropriate safety precautions

due to its irritant nature. Further investigation into its synthesis, spectral properties, and

reactivity is warranted to expand its utility in synthetic chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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